Cas no 852171-30-3 (N-(2,5-dimethoxyphenyl)-2-({6,8-dimethyl-5,7-dioxo-2-propyl-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-4-yl}sulfanyl)acetamide)

N-(2,5-dimethoxyphenyl)-2-({6,8-dimethyl-5,7-dioxo-2-propyl-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-4-yl}sulfanyl)acetamide structure

852171-30-3 structure

Product Name:N-(2,5-dimethoxyphenyl)-2-({6,8-dimethyl-5,7-dioxo-2-propyl-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-4-yl}sulfanyl)acetamide

CAS No:852171-30-3

Molecular Formula:C₂₁H₂₅N₅O₅S

Molecular Weight:459.518703222275

CID:5984006

PubChem ID:18553644

N-(2,5-dimethoxyphenyl)-2-({6,8-dimethyl-5,7-dioxo-2-propyl-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-4-yl}sulfanyl)acetamide Properties

Names and Identifiers

- N-(2,5-dimethoxyphenyl)-2-({6,8-dimethyl-5,7-dioxo-2-propyl-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-4-yl}sulfanyl)acetamide
- N-(2,5-dimethoxyphenyl)-2-((6,8-dimethyl-5,7-dioxo-2-propyl-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide
- Acetamide, N-(2,5-dimethoxyphenyl)-2-[(5,6,7,8-tetrahydro-6,8-dimethyl-5,7-dioxo-2-propylpyrimido[4,5-d]pyrimidin-4-yl)thio]-
- AKOS024592731
- 852171-30-3
- F0654-0309
- N-(2,5-dimethoxyphenyl)-2-(1,3-dimethyl-2,4-dioxo-7-propylpyrimido[4,5-d]pyrimidin-5-yl)sulfanylacetamide
- InChIKey： VACDCTWZRYSVEQ-UHFFFAOYSA-N
- Inchi： 1S/C21H25N5O5S/c1-6-7-15-23-18-17(20(28)26(3)21(29)25(18)2)19(24-15)32-11-16(27)22-13-10-12(30-4)8-9-14(13)31-5/h8-10H,6-7,11H2,1-5H3,(H,22,27)
- SMILES： C(NC1=CC(OC)=CC=C1OC)(=O)CSC1N=C(CCC)N=C2N(C)C(=O)N(C)C(=O)C2=1

Computed Properties

Exact Mass: 459.15764009g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Rotatable Bond Count: 8
Monoisotopic Mass: 459.15764009g/mol
Heavy Atom Count: 32
Complexity: 698
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.3
Topological Polar Surface Area: 139Å²

Experimental Properties

pka: 11.56±0.70(Predicted)
Density: 1.38±0.1 g/cm3(Predicted)

N-(2,5-dimethoxyphenyl)-2-({6,8-dimethyl-5,7-dioxo-2-propyl-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-4-yl}sulfanyl)acetamide Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Life Chemicals	F0654-0309-2μmol	N-(2,5-dimethoxyphenyl)-2-({6,8-dimethyl-5,7-dioxo-2-propyl-5H,6H,7H,8H-[1,3]diazino[4,5-d]pyrimidin-4-yl}sulfanyl)acetamide	852171-30-3	90%+	2μl	$57.0

N-(2,5-dimethoxyphenyl)-2-({6,8-dimethyl-5,7-dioxo-2-propyl-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-4-yl}sulfanyl)acetamide Related Literature

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6. Hierarchical NiMn2O4@CNT nanocomposites for high-performance asymmetric supercapacitors†

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7. An amorphous WC thin film enabled high-efficiency N2 reduction electrocatalysis under ambient conditions†

Shaoxiong Li,Yonglan Luo,Luchao Yue,Tingshuai Li,Yan Wang,Qian Liu,Guanwei Cui,Fang Zhang,Abdullah M. Asiri,Xuping Sun Chem. Commun., 2021,57, 7806-7809
8. Correction of Matrix Effects in Quantitative Elemental Analysis With Laser Ablation Optical Emission Spectrometry

J. Anal. At. Spectrom., 1997,12, 183-188
9. One-pot oligoamides syntheses from l-lysine and l-tartaric acid

R. Oliva,M. A. Ortenzi,A. Salvini,A. Papacchini,D. Giomi RSC Adv., 2017,7, 12054-12062
10. Cycloaddition of carbon dioxide to epoxides by highly active constrained aluminum chloride complexes†

Nattiya Laiwattanapaisarn,Arnut Virachotikul,Khamphee Phomphrai Dalton Trans., 2021,50, 11039-11048

Related Categories

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